4-(3,4-dichlorophenyl)-N-propyl-1-piperazinecarboxamide

• IUPAC Name: 4-(3,4-dichlorophenyl)-N-propylpiperazine-1-carboxamide
• InChI: InChI=1S/C14H19Cl2N3O/c1-2-5-17-14(20)19-8-6-18(7-9-19)11-3-4-12(15)13(16)10-11/h3-4,10H,2,5-9H2,1H3,(H,17,20)
• InChI Key: YFTLFLNHCZNJBW-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)N1CCN(CC1)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H19Cl2N3O
• Molecular Weight: 316.2 g/mol

Description

4-(3,4-dichlorophenyl)-N-propyl-1-piperazinecarboxamide, commonly known as DPCPX, is a potent and selective antagonist of adenosine A1 receptors. It has been extensively studied for its potential use in treating various medical conditions, including cardiovascular diseases, neurological disorders, and cancer.

Mechanism of Action

DPCPX is a selective antagonist of adenosine A1 receptors. Adenosine A1 receptors are widely distributed in the body and are involved in various physiological processes, including cardiovascular function, neurotransmitter release, and inflammation. By blocking the adenosine A1 receptors, DPCPX can modulate these processes and potentially treat various medical conditions.
Biochemical and Physiological Effects:
DPCPX has been shown to have various biochemical and physiological effects. It can reduce myocardial injury and improve cardiac function during ischemia-reperfusion injury. DPCPX can also reduce blood pressure in hypertensive rats and improve cognitive function in animal models of Alzheimer's disease. In cancer, DPCPX can inhibit tumor growth and metastasis by modulating the tumor microenvironment.

Advantages and Limitations for Lab Experiments

DPCPX has several advantages for lab experiments, including its high selectivity for adenosine A1 receptors, which reduces the potential for off-target effects. However, DPCPX has a short half-life, which can limit its use in experiments requiring long-term treatment. Additionally, DPCPX can be difficult to synthesize and purify, which can impact the yield and purity of the final product.

Future Directions

For research on DPCPX include its use in treating cardiovascular diseases, neurological disorders, and cancer.

Synthesis Methods

DPCPX can be synthesized using several methods, including the reaction of 3,4-dichloroaniline and N-propylpiperazine with ethyl chloroformate, and the reaction of 1,3-dichloro-2-propanol with N-propylpiperazine followed by reaction with phosgene. The synthesis method is crucial in determining the purity and yield of DPCPX, which is essential for scientific research.

Scientific Research Applications

DPCPX has been extensively studied for its potential use in various medical conditions. It has been shown to have a protective effect on the heart during ischemia-reperfusion injury and reduce blood pressure in hypertensive rats. DPCPX has also been studied for its potential use in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease, as well as cancer. In cancer, DPCPX has been shown to inhibit tumor growth and metastasis.